2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine

• IUPAC Name: 2-ethyl-1-(3-methylsulfonylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C14H21NO4S2/c1-3-12-7-4-5-10-15(12)21(18,19)14-9-6-8-13(11-14)20(2,16)17/h6,8-9,11-12H,3-5,7,10H2,1-2H3
• InChI Key: HXZSMGAIGXNKKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C
• Molecular Formula: C14H21NO4S2
• Molecular Weight: 331.5 g/mol

Description

2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine is a compound that belongs to the class of sulfonamide-containing drugs. It is commonly used in scientific research for its ability to inhibit certain enzymes and proteins.

Scientific Research Applications

2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine has been used in various scientific research studies due to its ability to inhibit certain enzymes and proteins. It has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancer cells. This inhibition can lead to a decrease in tumor growth and metastasis. Additionally, this compound has been found to inhibit the activity of the protein tyrosine phosphatase 1B, which is involved in the regulation of insulin signaling. Inhibition of this protein can lead to improved glucose uptake and insulin sensitivity.

Mechanism of Action

The mechanism of action of 2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine involves its ability to bind to and inhibit specific enzymes and proteins. The compound binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit specific enzymes and proteins. Inhibition of carbonic anhydrase IX can lead to decreased tumor growth and metastasis, while inhibition of protein tyrosine phosphatase 1B can lead to improved glucose uptake and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine in lab experiments is its ability to selectively inhibit specific enzymes and proteins. This can allow researchers to study the effects of these enzymes and proteins on various biological processes. However, one limitation of using this compound is that it may have off-target effects, meaning it may inhibit other enzymes and proteins that are not the intended target.

Future Directions

There are several future directions for research involving 2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine. One area of interest is its potential use as a cancer treatment. Further studies could investigate its effectiveness in inhibiting other carbonic anhydrase isoforms and its ability to sensitize cancer cells to chemotherapy. Additionally, research could focus on the development of more selective inhibitors of specific enzymes and proteins, which could have fewer off-target effects. Overall, the potential applications of this compound in scientific research are vast and varied.

Synthesis Methods

The synthesis of 2-ethyl-1-{[3-(methylsulfonyl)phenyl]sulfonyl}piperidine involves the reaction of 3-(methylsulfonyl)benzenesulfonyl chloride with 2-ethylpiperidine in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.